Cas no 344750-80-7 (2,3-butane-1,1,1,4,4,4-d6-diol)

• Product Name: 2,3-butane-1,1,1,4,4,4-d6-diol
• CAS No: 344750-80-7
• MF: C₄H₁₀O₂
• MW: 96.1579718589783
• CID: 919234
• PubChem ID: 12203560
• Update Time: 2025-07-01

2,3-butane-1,1,1,4,4,4-d6-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-butane-1,1,1,4,4,4-d6-diol
• D98271
• 2,3-Butanediol-1,1,1,4,4,4-d6, >=98 atom % D, >=98% (CP)
• 1,1,1,4,4,4-hexadeuteriobutane-2,3-diol
• 344750-80-7
• 2,3-Butanediol-d6
• HY-128387S

• Inchi： 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3/i1D3,2D3
• InChI Key： OWBTYPJTUOEWEK-WFGJKAKNSA-N
• SMILES： OC(C([2H])([2H])[2H])C(C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 96.105740033g/mol
• Monoisotopic Mass: 96.105740033g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.25200

Additional information on 2,3-butane-1,1,1,4,4,4-d6-diol

2,3-Butane-1,1,1,4,4,4-D6-Diol: A Comprehensive Overview

2,3-Butane-1,1,1,4,4,4-d6-diol, also known by its CAS number 344750-80-7, is a unique organic compound that has garnered significant attention in recent years due to its versatile applications and intriguing chemical properties. This compound is a derivative of butane diol with a deuterated structure at positions 1 and 4. The presence of deuterium atoms in its molecular framework imparts distinctive characteristics that make it valuable in various fields such as pharmaceuticals, materials science, and analytical chemistry.

The molecular structure of 2,3-butane-1,1,1,4,4,4-d6-diol consists of a four-carbon chain with hydroxyl groups (-OH) attached to carbons 2 and 3. The deuterium atoms at positions 1 and 4 provide stability to the molecule and influence its reactivity. This compound is synthesized through advanced chemical processes that ensure high purity and isotopic enrichment. Its physical properties include a melting point of approximately -85°C and a boiling point around 95°C under standard conditions. The compound is soluble in water and common organic solvents such as ethanol and methanol.

In terms of applications, 2,3-butane-1,1,1,4,4,4-d6-diol has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its deuterated structure makes it an ideal candidate for use in nuclear magnetic resonance (NMR) spectroscopy studies due to the distinct chemical shifts caused by deuterium. This property enables researchers to gain deeper insights into molecular interactions and reaction mechanisms.

Recent advancements in materials science have highlighted the potential of 2,3-butane-1,1,1,-d6-diol as a precursor for the development of advanced polymers and biomaterials. Its ability to form stable hydrogen bonds makes it suitable for applications in drug delivery systems and tissue engineering. Additionally, this compound has been explored for its role in catalytic processes where deuterium substitution enhances catalyst efficiency.

The environmental impact of CAS No. 344750-80-7 has also been a subject of recent research. Studies have shown that the compound exhibits low toxicity levels and biodegrades efficiently under natural conditions. This makes it a safer alternative to traditional chemicals used in industrial processes.

In conclusion,2,3-butane-d6-diorl is a multifaceted compound with promising applications across various scientific domains. Its unique properties derived from deuterium substitution position it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound,
it is poised to play an increasingly significant role in advancing modern science and technology.